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Cat. No.: B128421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 4-(Trifluoromethyl)nicotinic acid, a key

chemical intermediate with significant applications in the agrochemical and pharmaceutical

industries. This document details its chemical identity, physicochemical properties, and

comprehensive experimental protocols for its synthesis. Furthermore, it visually elucidates the

synthetic pathways through detailed diagrams. As a crucial building block in the synthesis of

the insecticide flonicamid and a metabolite thereof, this guide serves as an essential resource

for professionals engaged in chemical synthesis, drug discovery, and agrochemical

development.

Introduction
4-(Trifluoromethyl)nicotinic acid, with the CAS number 158063-66-2, is a pyridine carboxylic

acid derivative.[1][2][3] Its chemical structure is characterized by a pyridine ring substituted with

a trifluoromethyl group at the 4-position and a carboxylic acid group at the 3-position. The

presence of the trifluoromethyl group imparts unique electronic properties and increased

lipophilicity, making it a valuable synthon in the development of bioactive molecules.

This compound is primarily recognized as a vital intermediate in the industrial synthesis of the

insecticide flonicamid.[4] It is also a metabolite of flonicamid and is used in the synthesis of

various fungicides.[1][4] Its utility extends to the pharmaceutical sector, where it serves as a
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precursor for compounds with potential therapeutic activities, such as inhibitors of the Hepatitis

C virus (HCV) NS5B polymerase.[5]

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Trifluoromethyl)nicotinic acid is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 158063-66-2 [1][2][3]

Molecular Formula C₇H₄F₃NO₂ [1][3][6]

Molecular Weight 191.11 g/mol [1][3]

IUPAC Name
4-(trifluoromethyl)pyridine-3-

carboxylic acid
[6]

Synonyms

4-(Trifluoromethyl)pyridine-3-

carboxylic acid, 3-Carboxy-4-

(trifluoromethyl)pyridine

[2][7]

Appearance Solid [1][6]

Melting Point 142-148 °C [6][7][8]

Boiling Point (Predicted) 290.4 ± 40.0 °C [8]

Density (Predicted) 1.484 ± 0.06 g/cm³ [8]

Solubility

DMF: 50 mg/ml, Ethanol: 25

mg/ml, DMSO: 10 mg/ml, PBS

(pH 7.2): 2 mg/ml

[1]

InChI Key
LMRJHNFECNKDKH-

UHFFFAOYSA-N
[1][3][6]

Canonical SMILES
O=C(O)C1=CN=CC=C1C(F)

(F)F
[1][6]

Synthesis and Experimental Protocols
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Several synthetic routes for 4-(Trifluoromethyl)nicotinic acid have been established. The

following sections provide detailed experimental protocols for two common methods.

Synthesis from Ethyl Trifluoroacetoacetate and
Cyanoacetamide
This route involves a multi-step process starting with readily available materials to yield the

target compound.[4]

Experimental Protocol:

Synthesis of 2,6-dihydroxy-3-cyano-4-trifluoromethylpyridine (Intermediate 1):

In a 250 mL four-necked round-bottomed flask equipped with an electric stirrer, combine

20.0 g (0.11 mol) of ethyl trifluoroacetoacetate, 20 mL of ethanol, and 9.1 g (0.11 mol) of

cyanoacetamide.[4]

Heat the mixture to reflux. The solids will gradually dissolve, forming a yellow, clear

solution.[4]

After 6 hours of reaction, add 6.4 g of a catalyst dropwise and continue the reaction.[4]

Chlorination, Hydrogenation, and Hydrolysis:

The intermediate, 2,6-dihydroxy-3-cyano-4-trifluoromethylpyridine, is then subjected to

chlorination, followed by hydrogenation reduction, and finally hydrolysis to yield 4-
(Trifluoromethyl)nicotinic acid.[4]

Optimization of these reaction conditions has been reported to achieve a total yield of

38.6% based on the starting ethyl trifluoroacetoacetate.[4]

Synthesis from Ethyl Trifluoroacetoacetate

Ethyl Trifluoroacetoacetate + Cyanoacetamide Cyclization
Ethanol, Reflux

2,6-dihydroxy-3-cyano-4-trifluoromethylpyridine Chlorination Hydrogenation Hydrolysis 4-(Trifluoromethyl)nicotinic Acid
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Click to download full resolution via product page

Synthetic pathway from ethyl trifluoroacetoacetate.

Synthesis from 4-(Trifluoromethyl)nicotinamide
This method involves the hydrolysis of the corresponding amide.[8]

Experimental Protocol:

Reaction Setup:

In a 250 mL flask, add 9.5 g of 4-(trifluoromethyl)nicotinamide, 1.5 g of a Pd/MCM-22

catalyst, and 40 ml of a 25% aqueous sodium hydroxide solution at room temperature.[8]

Hydrolysis:

Heat the reaction mixture to 100 °C and maintain this temperature for 4 hours, or until the

solid has completely dissolved, forming a light yellow transparent solution.[8]

Work-up and Isolation:

After the reaction is complete, cool the mixture to room temperature.[8]

Adjust the pH to 2 with concentrated hydrochloric acid to precipitate the product.[8]

Collect the solid by filtration and dry to obtain 4-(Trifluoromethyl)nicotinic acid.[8]

Synthesis from 4-(Trifluoromethyl)nicotinamide

4-(Trifluoromethyl)nicotinamide Hydrolysis
25% NaOH (aq), Pd/MCM-22, 100 °C

4-(Trifluoromethyl)nicotinic Acid

Click to download full resolution via product page

Synthetic pathway from 4-(trifluoromethyl)nicotinamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b128421?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.benchchem.com/product/b128421?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0722311.htm
https://www.benchchem.com/product/b128421?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological and Industrial Significance
The primary industrial application of 4-(Trifluoromethyl)nicotinic acid is as a key intermediate

in the production of the insecticide flonicamid.[4] Flonicamid exhibits contact and stomach

poisoning effects on insects and also possesses neurotoxic and rapid antifeedant properties.[4]

Industrial Role of 4-(Trifluoromethyl)nicotinic Acid

4-(Trifluoromethyl)nicotinic Acid

Chemical Synthesis Fungicides

Precursor for

HCV NS5B Polymerase Inhibitors

Precursor for

Flonicamid (Insecticide)

Metabolism in Environment/Organisms

Metabolizes to

Click to download full resolution via product page

Logical relationship of 4-(trifluoromethyl)nicotinic acid.

Safety and Handling
4-(Trifluoromethyl)nicotinic acid is classified as an irritant. It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[2]

Handling: Use in a well-ventilated area. Avoid breathing dust, mist, or spray.[2]
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Personal Protective Equipment: Wear protective gloves, protective clothing, eye protection,

and face protection.[2]

Storage: Store in a cool, dry place.

Fire Hazards: Thermal decomposition may generate carbon oxides, hydrogen fluoride, and

nitrogen oxides.[2]

Conclusion
4-(Trifluoromethyl)nicotinic acid is a compound of significant interest due to its central role in

the synthesis of valuable agrochemicals and its potential in pharmaceutical development. The

synthetic routes outlined in this guide provide robust methods for its preparation, enabling

further research and application. A thorough understanding of its chemical properties and safe

handling procedures is crucial for its effective and responsible use in research and industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128421#4-trifluoromethyl-nicotinic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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